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Compound of Interest

Compound Name:
3-Chloro-3',5'-dimethyl-4'-

methoxybenzophenone

CAS No.: 61259-85-6

Cat. No.: B1597683

Get Quote

Executive Technical Summary
3-Chloro-3',5'-dimethyl-4'-methoxybenzophenone is a halogenated diaryl ketone utilized

primarily as an intermediate in the synthesis of pharmaceuticals (specifically PPAR

agonists like fenofibrate analogs) and agrochemicals (fungicides).[1] Its structure combines a
lipophilic chlorobenzoyl ring with an electron-rich dimethyl-anisole ring, imparting specific
reactivity and toxicological properties.[1]

CAS Number: 61259-85-6[1][2][3]

Molecular Formula:

[1]

Molecular Weight: 274.74 g/mol [2]

Primary Hazard Class: Skin/Eye Irritant (Category 2), STOT-SE (Category 3).[1]
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Critical Risk: Potential for cumulative aquatic toxicity and photo-induced dermatological

sensitization typical of the benzophenone scaffold.[1]

Physicochemical Profile & Stability
Understanding the physical state is the first line of defense in exposure control.

Property Value / Characteristic Safety Implication

Physical State Solid (Crystalline powder)

Dust inhalation risk; requires

local exhaust ventilation (LEV).

[1]

Melting Point 95–98 °C (Predicted)

Stable solid at RT; melt hazard

only during high-temp

processing.[1]

Solubility
Low in water; High in DCM,

Ethyl Acetate, DMSO

Lipophilic; readily penetrates

skin barriers if dissolved in

organic solvents.

Partition Coeff. (LogP) ~4.5 (Predicted)

High bioaccumulation

potential; strictly avoid release

to water systems.

Reactivity
Stable; Incompatible with

strong oxidizers

Avoid co-storage with nitrates

or perchlorates.[1]

Hazard Identification & Toxicology (GHS
Framework)
While specific toxicological data for this isomer is limited, its profile is derived from Structure-

Activity Relationships (SAR) with closely related analogs (e.g., 4-chloro-benzophenone and

fenofibrate intermediates).[1]

GHS Classification (Derived)
Signal Word:WARNING
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H315: Causes skin irritation.[1][4][5]

H319: Causes serious eye irritation.[1][4]

H335: May cause respiratory irritation.[1][4][6]

H411: Toxic to aquatic life with long-lasting effects (Based on benzophenone core).[1]

Toxicological Mechanisms
Dermatological Sensitization: The benzophenone moiety is a known photo-hapten.[1] Upon

exposure to UV light, it can form radical species that bind to skin proteins, potentially causing

photo-allergic contact dermatitis.[1]

Endocrine Disruption Potential: Benzophenones are scrutinized for estrogenic activity.[1]

While the 3',5'-dimethyl substitution sterically hinders metabolic activation compared to

unsubstituted benzophenone, precautionary handling as a potential endocrine disruptor is

required.[1]

Metabolic Activation: The p-methoxy group is a site for O-demethylation by Cytochrome

P450 enzymes, leading to phenolic metabolites which may undergo quinone-methide

formation—a mechanism for cellular toxicity.[1]

Synthesis Safety & Process Hazards
The synthesis of this compound typically involves Friedel-Crafts Acylation.[1][7] This process

introduces specific high-risk hazards that must be managed.

Reaction Workflow Hazards
Reagents: 3-Chlorobenzoyl chloride + 2,6-Dimethylanisole.[1]

Catalyst: Aluminum Chloride (

) – High Hazard.

Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane (DCE).[1]
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Critical Control Points (Diagram)

Hazard Controls

Start: Reagent Staging

Step 1: AlCl3 Addition
(Exothermic / HCl Gas)

 Inert Atmosphere (N2)

Step 2: Acylation Reaction
(Reflux)

 Temp Control < 5°C

Scrubber required for HCl

Step 3: Hydrolysis/Quench
(Violent Exotherm)

 Transfer to Ice/Acid

Step 4: Phase Separation
(DCM/Water)

 Gas Scrubbing Active

Slow addition to avoid runaway

Waste Disposal
(Halogenated / Acidic)

 Segregate Streams

Click to download full resolution via product page
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Figure 1: Critical Safety Control Points during Friedel-Crafts synthesis.[1] Note the high-risk

quenching step.

Safe Handling Protocols
Engineering Controls

Primary: All weighing and transfer operations must occur inside a certified chemical fume

hood.

Secondary: Use a static-dissipative balance enclosure if handling fine powder to prevent

dust clouds.[1]

Ventilation: Ensure face velocity > 0.5 m/s.

Personal Protective Equipment (PPE)
Hands: Double-gloving recommended.[1] Inner: Nitrile (4 mil); Outer: Nitrile (8 mil) or

Laminate (Silver Shield) if dissolving in DCM.

Eyes: Chemical splash goggles.[1] Standard safety glasses are insufficient for synthesis due

to potential acid chloride splashes.[1]

Body: Lab coat (cotton/polyester) + chemically resistant apron during quenching steps.

Emergency Response Decision Tree

Exposure Incident Identify Type

Skin Contact

Eye Contact

Inhalation

1. Blot excess (do not rub)
2. Wash soap/water 15 min

3. Monitor for dermatitis

1. Flush water 15 min
2. Remove contacts

3. Seek Ophthalmologist

1. Remove to fresh air
2. Oxygen if dyspneic
3. Medical observation

Click to download full resolution via product page
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Figure 2: Immediate response protocols for exposure incidents.

Storage & Regulatory Compliance
Storage Conditions: Store in a cool, dry place (2–8 °C recommended for long-term stability)

under an inert atmosphere (Argon/Nitrogen) to prevent slow oxidation or hydrolysis.

Container: Amber glass to prevent UV-induced degradation (benzophenones are photo-

active).[1]

Regulatory Status:

TSCA (USA): Likely inactive/R&D exemption status. Ensure use is strictly limited to R&D

purposes under the supervision of a technically qualified individual.

REACH (EU): Not fully registered; treat as a substance of very high concern (SVHC)

regarding aquatic release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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